Cas no 2411179-68-3 ((2R)-1,1-Difluoro-3-methylbutan-2-amine;hydrochloride)

• Product Name: (2R)-1,1-Difluoro-3-methylbutan-2-amine;hydrochloride
• CAS No: 2411179-68-3
• MF: C₅H₁₂ClF₂N
• MW: 159.60528755188
• CID: 6598088
• PubChem ID: 146049511
• Update Time: 2025-10-31

(2R)-1,1-Difluoro-3-methylbutan-2-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R)-1,1-difluoro-3-methylbutan-2-amine hydrochloride
• EN300-7549975
• 2411179-68-3
• (2R)-1,1-Difluoro-3-methylbutan-2-amine;hydrochloride

• Inchi： 1S/C5H11F2N.ClH/c1-3(2)4(8)5(6)7;/h3-5H,8H2,1-2H3;1H/t4-;/m1./s1
• InChI Key： PCEXRMQFEAIETM-PGMHMLKASA-N
• SMILES： Cl.FC([C@@H](C(C)C)N)F

Computed Properties

• Exact Mass: 159.0626334g/mol
• Monoisotopic Mass: 159.0626334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 63.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-1,1-Difluoro-3-methylbutan-2-amine;hydrochloride

Comprehensive Analysis of (2R)-1,1-Difluoro-3-methylbutan-2-amine;hydrochloride (CAS No. 2411179-68-3)

The compound (2R)-1,1-Difluoro-3-methylbutan-2-amine;hydrochloride (CAS No. 2411179-68-3) is a chiral amine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique difluoro and methylbutan-2-amine structure makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its stereospecific properties and potential role in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the key features of (2R)-1,1-Difluoro-3-methylbutan-2-amine;hydrochloride is its chiral center, which is critical for enantioselective synthesis. This property aligns with the growing demand for stereochemically pure compounds in modern medicine, where enantiomeric purity often dictates efficacy and safety. The hydrochloride salt form enhances its stability and solubility, making it suitable for formulation studies. Recent trends in green chemistry have also sparked interest in optimizing its synthesis to reduce environmental impact.

In the context of drug development, CAS No. 2411179-68-3 has been explored as a building block for small-molecule drugs targeting neurological disorders. Its fluorinated moiety is particularly noteworthy, as fluorine incorporation often improves metabolic stability and membrane permeability—a hot topic in medicinal chemistry discussions. Additionally, the compound’s amine hydrochloride functionality allows for versatile derivatization, enabling researchers to fine-tune pharmacokinetic properties.

From an industrial perspective, scalability and cost-effectiveness are critical considerations for (2R)-1,1-Difluoro-3-methylbutan-2-amine;hydrochloride. Innovations in continuous flow chemistry and catalytic asymmetric synthesis are addressing these challenges, as evidenced by recent patent filings. The compound’s relevance extends to agrochemical research, where fluorinated amines are leveraged to develop next-generation crop protection agents with improved selectivity.

Analytical characterization of CAS No. 2411179-68-3 typically involves HPLC, NMR, and mass spectrometry to confirm purity and stereochemistry. These techniques are frequently searched by chemists seeking reliable quality control protocols for chiral intermediates. Furthermore, the compound’s X-ray crystallography data, where available, provides insights into its molecular conformation—a topic of interest in computational chemistry circles.

As regulatory agencies emphasize ICH guidelines for impurity profiling, the synthesis and handling of (2R)-1,1-Difluoro-3-methylbutan-2-amine;hydrochloride must adhere to stringent standards. This aligns with broader industry movements toward QbD (Quality by Design) principles. The compound’s patent landscape is another area of active exploration, with innovators seeking to protect novel synthetic routes or applications.

In summary, (2R)-1,1-Difluoro-3-methylbutan-2-amine;hydrochloride represents a convergence of chiral technology, fluorine chemistry, and pharmaceutical innovation. Its versatility and relevance to cutting-edge research ensure its continued prominence in scientific literature and industrial pipelines alike.